5-fluoro PB-22 N-(3-fluoropentyl) isomer
Overview
Description
5-fluoro PB-22 is a derivative of PB-22, a synthetic cannabinoid 5-fluoro PB-22 N-(3-fluoropentyl) isomer differs from 5-fluoro PB-22 by having the fluorine atom at the three position, rather than the terminal five position, of the alkyl group. The physiological and toxicological properties of this compound have not been evaluated. This product is intended for forensic and research purposes.
Scientific Research Applications
Analytical Differentiation and Identification
5-fluoro PB-22 N-(3-fluoropentyl) isomer, known as 5F-PB-22, is a synthetic cannabinoid. It mimics the effects of cannabis and has been the subject of numerous detections and reports of abuse. A study aimed to differentiate and identify the fluoropentyl positional isomers of fluoro-PB-22 using various spectroscopic techniques. Techniques such as gas chromatography-mass spectrometry, solid deposition gas chromatography-infrared detection spectroscopy, and nuclear magnetic resonance spectroscopy were utilized to acquire data that could assist forensic laboratories in identifying specific isomers of fluoro-PB-22 in seized materials (Tang et al., 2017).
Metabolic Study in Human Hepatocytes
Another critical aspect of 5F-PB-22 research is understanding its metabolism. A study conducted on the metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, involved human hepatocyte incubation and high-resolution mass spectrometry. The study identified significant metabolic pathways for these substances and suggested potential targets for analytical methods to document intake of these compounds in urine (Wohlfarth et al., 2014).
Spectroscopic Study
Spectroscopy has also been used to study the molecular vibrations of 5F-PB-22. Raman and surface-enhanced Raman spectroscopy (SERS) were used alongside quantum chemical calculations based on density functional theory to investigate the molecular vibrations and adsorption geometry of 5F-PB-22 on the silver colloidal surface. This study provided a comprehensive understanding of the molecular structure and behavior of 5F-PB-22 (Alkaseem & Baron, 2018).
Analysis of Metabolites in Hair
In forensic toxicology, analyzing hair samples for drug metabolites is a crucial aspect. A study focused on the metabolites of synthetic cannabinoids, including 5F-PB-22, in hair samples. It aimed to understand the mechanisms of incorporation of these compounds into hair and assess their contribution to analytical findings. This study's findings are significant for the correct interpretation of hair analysis results concerning synthetic cannabinoids (Franz et al., 2016).
Profiling of New Psychoactive Substances
Profiling psychoactive substances, including 5F-PB-22, using stable isotope ratio mass spectrometry, provides valuable information about the origin, manufacturing process, and distribution of these substances. A study focusing on 5F-PB-22 investigated the δ13 C, δ15 N, and δ2 H isotope ratios to understand the substance's distribution and possible manufacturing batches (Münster-Müller et al., 2018).
These studies represent a significant body of work that contributes to our understanding of this compound, focusing on its differentiation, identification, metabolism, spectroscopic properties, metabolite analysis in hair, and profiling as a new psychoactive substance. The research provides essential insights into forensic analysis, toxicology, and the substance's chemical behavior, highlighting the multidisciplinary nature of research on synthetic cannabinoids.
Forensic Science and Identification
Differentiation and Identification : A study by (Tang et al., 2017) aimed to separate and identify the fluoropentyl positional isomers of fluoro-PB-22. Techniques like gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy were used. This research is significant for forensic labs to identify specific isomers in seized materials.
Analytical Differentiation : (Kohyama et al., 2016) focused on differentiating isomeric molecules of 5F-PB-22. The study used gas chromatography–electron ionization-mass spectrometry and liquid chromatography–tandem mass spectrometry for this purpose, highlighting the complexities in forensic drug analysis.
Spectroscopic Analysis
- SERS and DFT Study : (Alkaseem & Baron, 2018) reported a combined experimental and theoretical study on 5F-PB-22 using Raman and surface-enhanced Raman spectroscopy (SERS), along with density functional theory (DFT). This study is essential for understanding the molecular vibrations and potential applications in chemical analysis.
Metabolism and Pharmacokinetics
- Metabolism Analysis : Research by (Wohlfarth et al., 2014) involved the study of the human metabolism of PB-22 and its 5-fluoro analog. The study is crucial for understanding how these compounds are metabolized in the human body, impacting both forensic and clinical toxicology.
properties
Molecular Formula |
C23H21FN2O2 |
|---|---|
Molecular Weight |
376.4 |
InChI |
InChI=1S/C23H21FN2O2/c1-2-17(24)12-14-26-15-19(18-9-3-4-10-20(18)26)23(27)28-21-11-5-7-16-8-6-13-25-22(16)21/h3-11,13,15,17H,2,12,14H2,1H3 |
InChI Key |
KHHVRLVERWQVQC-UHFFFAOYSA-N |
SMILES |
O=C(OC1=C(N=CC=C2)C2=CC=C1)C3=CN(CCC(F)CC)C4=C3C=CC=C4 |
synonyms |
quinolin-8-yl 1-(3-fluoropentyl)-1H-indole-3-carboxylate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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